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Compound of Interest

Compound Name: H-Glu(OBzl)-OBzI.HCI

cat. No.: B1295619

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the analytical data and
methodologies associated with the quality control of H-Glu(OBzl)-OBzl HCI (L-Glutamic acid
dibenzyl ester hydrochloride), a critical reagent in peptide synthesis. The data presented is a
representative summary compiled from various suppliers and standard analytical practices.

Physicochemical Properties

H-Glu(OBzl)-OBzl HCl is a protected form of L-glutamic acid, widely used as a building block in
the synthesis of peptides.[1][2] The benzyl ester groups protect the a- and y-carboxyl
functionalities, enabling selective peptide bond formation.[1][2]

Property Representative Value Source
CAS Number 4561-10-8 [3]
Molecular Formula C19H22CINO4 [1]
Molecular Weight 363.84 g/mol [1114]
Appearance White to off-white solid [4]
Purity >97% [1]

Room temperature, dry, sealed
Storage . [1][4]
storage, away from moisture.
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Analytical Data Summary

The following table summarizes the typical quantitative data found on a Certificate of Analysis
for H-Glu(OBzl)-OBzl HCI. These specifications ensure the material's identity, purity, and
suitability for research and development.

Analytical Test Specification Method
) High-Performance Liquid
Purity (HPLC) >97.0%
Chromatography
) ) ) Nuclear Magnetic Resonance
Identity (*H NMR) Consistent with structure
Spectroscopy
Specific Rotation ([a]D) Lot-specific value Polarimetry
] Conforms to theoretical values ) )
Elemental Analysis Combustion Analysis
(C,H,N)
Appearance White to off-white solid Visual Inspection

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is used to determine the purity of the compound by separating it from any impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

Mobile Phase: A gradient of Solvent A (Water with 0.1% Trifluoroacetic Acid) and Solvent B
(Acetonitrile with 0.1% Trifluoroacetic Acid).

Gradient Program:
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[e]

0-5 min: 95% A, 5% B

o

5-25 min: Linear gradient to 5% A, 95% B

[¢]

25-30 min: Hold at 5% A, 95% B

[¢]

30-35 min: Return to 95% A, 5% B
o Flow Rate: 1.0 mL/min.

e Detection: UV at 220 nm.

» Sample Preparation: Dissolve a known concentration of the sample (e.g., 1 mg/mL) in a
suitable solvent like DMSO or the initial mobile phase composition.[4]

e Analysis: The purity is calculated by dividing the area of the main peak by the total area of all
peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) for Structural
Confirmation

1H NMR spectroscopy is employed to confirm the chemical structure of the molecule.

Instrumentation: A 300 MHz or higher NMR spectrometer.
e Solvent: Deuterated solvent such as DMSO-ds or CDCls.

o Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of the
deuterated solvent.

e Procedure: Acquire the *H NMR spectrum. The resulting chemical shifts, integrations, and
coupling patterns must be consistent with the known structure of H-Glu(OBzl)-OBz| HCI.[5]

Polarimetry for Specific Rotation Measurement

Specific rotation is a measure of the optical activity of a chiral compound and confirms its
stereochemical integrity.
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e Instrumentation: A polarimeter with a sodium lamp (D-line, 589 nm).[6]

o Sample Preparation: Prepare a solution of the sample at a precise concentration (c, in g/mL)
in a specified solvent (e.g., Methanol or Acetic Acid).[7]

e Procedure:
o Calibrate the polarimeter with the pure solvent.
o Fill a sample tube of a known path length (I, in decimeters) with the sample solution.[6]
o Measure the observed optical rotation (a) at a specified temperature (T).

» Calculation: The specific rotation [a] is calculated using the formula: [a]TD = a / (I * ¢).

Visualizations
Experimental Workflows

The following diagrams illustrate the logical flow of the key analytical procedures.
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Caption: Workflow for HPLC Purity Analysis.
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Caption: Workflow for NMR Structural Confirmation.

Application in Peptide Synthesis

H-Glu(OBzl)-OBzl HCI serves as a foundational component in both solution-phase and solid-
phase peptide synthesis (SPPS).[1][2] Its protected carboxyl groups prevent unwanted side
reactions during the coupling of amino acids in the growing peptide chain. The hydrochloride
salt form enhances the compound's stability and handling characteristics.[2] The benzyl
protecting groups are advantageous as they are stable under the basic conditions used for
Fmoc-deprotection in SPPS but can be removed under different conditions, such as catalytic
hydrogenation, providing an orthogonal protection strategy.[2]
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Caption: Role of H-Glu(OBzl)-OBzl HCl in Peptide Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. H-Glu(OBzl)-OBzl.HCI [myskinrecipes.com]
¢ 2. Buy H-Glu-Obzl.HCI (EVT-1729276) | 945651-03-6 [evitachem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1295619?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295619?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/protected-amino-acids/121210--h-gluobzl-obzlhcl.html
https://www.evitachem.com/product/evt-1729276
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295619?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 3. peptide.com [peptide.com]

e 4. medchemexpress.com [medchemexpress.com]
e 5. biocrick.com [biocrick.com]

e 6. iptek.its.ac.id [iptek.its.ac.id]

e 7. benchchem.com [benchchem.com]
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OBzl HCI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295619#certificate-of-analysis-for-h-glu-obzl-obzl-
hcl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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